![molecular formula C20H22N6 B5538209 1-benzyl-1'H-spiro[piperidine-4,4'-[1,3,5]triazino[1,2-a]benzimidazol]-2'-amine](/img/structure/B5538209.png)
1-benzyl-1'H-spiro[piperidine-4,4'-[1,3,5]triazino[1,2-a]benzimidazol]-2'-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Medicinal Chemistry and Drug Development
Imidazole-containing compounds, such as SMR000048752, serve as essential building blocks in drug discovery. Here’s why:
- Biological Properties : Imidazole derivatives demonstrate diverse biological activities, including antibacterial, antitumor, anti-inflammatory, and antiviral effects. Commercially available drugs containing the 1,3-diazole ring include omeprazole (antiulcer), metronidazole (bactericidal), and ornidazole (antiprotozoal and antibacterial) .
Antihistaminic Agents
SMR000048752’s structure positions it as a potential antihistaminic agent. The compound’s pharmacological profile warrants further investigation in this context .
Analgesic Properties
The N-benzyl moiety in SMR000048752 makes it an interesting starting material for synthesizing piperidine-based analgesics .
σ1 Receptor Ligand
SMR000048752 exhibits high affinity for the σ1 receptor (K_i = 1.14 nM) with remarkable σ1/σ2 selectivity. This receptor plays a role in neuroprotection, making SMR000048752 relevant for neurological research .
Spiro Systems in Pharmacology
The spiro system within SMR000048752 (3’-methyl-3’,4’-dihydro-1’H-spiro[piperidine-4,2’-quinoline]) presents interesting features for synthetic and pharmacological applications .
properties
IUPAC Name |
1'-benzylspiro[1H-[1,3,5]triazino[1,2-a]benzimidazole-4,4'-piperidine]-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6/c21-18-23-19-22-16-8-4-5-9-17(16)26(19)20(24-18)10-12-25(13-11-20)14-15-6-2-1-3-7-15/h1-9H,10-14H2,(H3,21,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOBBCCRPBZATBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12N=C(NC3=NC4=CC=CC=C4N23)N)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-10'H-spiro[piperidine-4,4'-[1,3,5]triazino[1,2-a]benzimidazol]-2'-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.